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Compound of Interest

Compound Name: alpha-Tomatine

Cat. No.: B8070251 Get Quote

Introduction

α-Tomatine, a steroidal glycoalkaloid predominantly found in tomato plants (Solanum

lycopersicum), serves as a crucial component of the plant's natural defense system against a

wide range of pathogens, including fungi.[1] Its potent and broad-spectrum antifungal activity

makes it an excellent candidate for use as a positive control in various antifungal susceptibility

assays.[2][3] The use of a reliable positive control is fundamental for the validation of assay

performance, ensuring that the experimental conditions are conducive to detecting antifungal

effects and providing a benchmark for comparing the efficacy of novel antifungal agents.

Mechanism of Action

The primary antifungal mechanism of α-tomatine is attributed to its ability to complex with 3-β-

hydroxy sterols, such as ergosterol, which are essential components of fungal cell membranes.

[3][4][5] This interaction disrupts membrane integrity, leading to the formation of pores and

subsequent leakage of vital cellular contents, ultimately resulting in cell death.[5] The

unprotonated form of α-tomatine is the active form that complexes with these sterols.[4]

Furthermore, research has elucidated a secondary mechanism involving the induction of

programmed cell death (apoptosis) in certain fungi.[6] In the fungal pathogen Fusarium

oxysporum, α-tomatine has been shown to induce an apoptotic-like process characterized by

the accumulation of reactive oxygen species (ROS), depolarization of the mitochondrial

transmembrane potential, and TUNEL-positive nuclei.[6] This process is dependent on aerobic

conditions and can be blocked by inhibitors of mitochondrial F₀F₁-ATPase, caspases, and
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protein synthesis.[6] This dual mechanism of action, targeting both membrane integrity and

cellular metabolic processes, contributes to its potent antifungal properties.

Applications

α-Tomatine is suitable as a positive control in a variety of antifungal assay formats, including:

Broth Microdilution Assays: To determine the Minimum Inhibitory Concentration (MIC) of test

compounds.

Agar Dilution Assays: For assessing the antifungal activity of compounds against filamentous

fungi.

Disk Diffusion Assays: As a qualitative measure of antifungal activity.

Biofilm Susceptibility Assays: To evaluate the effectiveness of agents against fungal biofilms.

Mechanism of Action Studies: As a reference compound for membrane-disrupting agents.

Data Presentation: Antifungal Activity of α-Tomatine
The following table summarizes the reported antifungal activity of α-tomatine against various

fungal species. These values can serve as a reference for expected outcomes when using α-

tomatine as a positive control.
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Fungal Species Assay Type
Effective
Concentration
(µg/mL)

Reference

Candida albicans

ATCC 10231

Broth Microdilution

(MIC)

Fungicidal activity

observed
[7]

Candida parapsilosis

ATCC 22019

Broth Microdilution

(MIC)
250 - 1000 [8]

Candida glabrata

ATCC 64677

Broth Microdilution

(MIC)
125 [8]

Aspergillus niger Not Specified
Growth inhibition

observed
[9][10]

Botrytis cinerea
In vitro growth

inhibition

Almost complete

inhibition at 30
[11]

Fusarium oxysporum Not Specified
Induces programmed

cell death
[6]

Alternaria cassiae Agar Growth Inhibition
70% inhibition at 0.3

mM
[12]

Colletotrichum

truncatum
Agar Growth Inhibition

63% inhibition at 0.3

mM
[12]

Paecilomyces

fumosoroseus

Spore Germination

Inhibition

Complete inhibition at

500-1000 ppm
[13]

Beauveria bassiana
Spore Germination

Inhibition

45% inhibition at 1000

ppm
[13]

Experimental Protocols
Protocol 1: Broth Microdilution Assay for Yeasts (e.g.,
Candida albicans)
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M27

standard recommendations.[8]
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Materials:

α-Tomatine (Sigma-Aldrich or equivalent)

Dimethyl sulfoxide (DMSO)

RPMI-1640 broth medium (with L-glutamine, without sodium bicarbonate, buffered with

MOPS)

Sterile 96-well flat-bottom microtiter plates

Candida albicans strain (e.g., ATCC 10231)

Sabouraud Dextrose Agar (SDA) plates

Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

Spectrophotometer

Incubator (35-37°C)

Procedure:

Preparation of α-Tomatine Stock Solution:

Prepare a stock solution of α-tomatine at 10 mg/mL in DMSO.

Further dilute this stock solution in RPMI-1640 medium to create a working stock solution

at a concentration twice the highest final concentration to be tested (e.g., for a final top

concentration of 512 µg/mL, prepare a 1024 µg/mL working solution).

Preparation of Fungal Inoculum:

Subculture C. albicans on an SDA plate and incubate at 35°C for 24-48 hours.

Harvest several colonies and suspend them in sterile saline.

Adjust the turbidity of the fungal suspension to match a 0.5 McFarland standard

(approximately 1-5 x 10⁶ CFU/mL) using a spectrophotometer at 530 nm.
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Dilute this suspension in RPMI-1640 medium to achieve a final inoculum concentration of

0.5-2.5 x 10³ CFU/mL in the test wells.

Assay Plate Preparation:

In a 96-well plate, add 100 µL of RPMI-1640 to all wells except the first column.

Add 200 µL of the α-tomatine working stock solution to the first well of a designated row.

Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second,

mixing, and repeating this process across the row. Discard the final 100 µL from the last

well. This will result in wells with 100 µL of varying concentrations of α-tomatine.

Prepare a growth control well containing 100 µL of RPMI-1640 and no α-tomatine.

Prepare a sterility control well containing 200 µL of RPMI-1640 only.

Inoculation:

Add 100 µL of the prepared fungal inoculum to all wells except the sterility control well.

This will bring the final volume in each well to 200 µL and dilute the α-tomatine

concentrations by half to the final desired concentrations.

Incubation:

Seal the plate and incubate at 35°C for 24-48 hours.

Determination of MIC:

The MIC is defined as the lowest concentration of α-tomatine that causes a significant

inhibition of visible growth (e.g., ≥50% or ≥90% reduction) compared to the growth control.

This can be assessed visually or by measuring the absorbance at 600 nm using a

microplate reader.

Mandatory Visualizations
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Preparation Assay Setup Analysis
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of α-tomatine.
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Caption: Dual mechanism of antifungal action of α-tomatine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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